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Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B2989913

Essential Safety and Handling Guide for
ZINC13466751

This guide provides crucial safety and logistical information for the handling and disposal of
ZINC13466751, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical compound.

Physical and Chemical Properties

The following table summarizes the key quantitative data for zinc, the primary component of
ZINC13466751. These properties are essential for safe handling and storage.
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Property Value

Molecular Formula Zn

Molecular Weight 65.36 g/mol

Melting Point 419 °C/786.2 °F[1]
Boiling Point 907 °C / 1664.6 °F[1]
Density 7.14 g/lcm3[1]
Autoignition Temperature 460 °C /860 °F[1]
Vapor Pressure 1.3 mbar @ 478 °C[1]
Solubility Insoluble in water[1]
Oral LD50 (Rat) 630 mg/kg[1]

Experimental Protocol: Safe Handling of
ZINC13466751

Adherence to the following step-by-step protocol is mandatory for the safe handling of
ZINC13466751 in a laboratory setting.

1. Engineering Controls:
e Always handle ZINC13466751 in a well-ventilated area.

o Use a chemical fume hood to minimize inhalation exposure, especially when working with
powders or creating solutions.

o Ensure that emergency eye wash stations and safety showers are readily accessible in the
immediate vicinity of the handling area.[2]

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
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Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves.[1] Nitrile gloves are a suitable option.

Body Protection: Wear a lab coat or other appropriate clothing to prevent skin exposure.[1]
. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.[1]

Minimize dust formation when handling the solid form of the compound.[1]

Keep the container tightly closed when not in use.[2]

Store in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

. First Aid Measures:

After Inhalation: If symptoms like coughing or irritation occur, move the individual to fresh air
immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]
[3] Overexposure to zinc oxide fumes may lead to "metal fume fever," with flu-like symptoms
appearing 3-10 hours after exposure; seek medical attention if this occurs.[3]

After Skin Contact: Wash the affected area with soap and plenty of water.[1] If skin irritation
persists, seek medical advice.[3]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
removing contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]

After Swallowing: Rinse the mouth thoroughly with water. Do not induce vomiting.[2] Drink
plenty of water or milk and seek immediate medical attention.[1][2]

Operational Plan: Disposal of ZINC13466751

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://www.teck.com/media/Zinc_Metal_SDS.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://media.laballey.com/docbuilder/zinc-metal-mossy-lab-grade-safety-data-sheet-67095b6136b6f.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25902.pdf
https://www.benchchem.com/product/b2989913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2989913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper disposal of ZINC13466751 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste ldentification and Collection:
o All waste containing ZINC13466751 must be labeled as "Hazardous Waste."[4]

o Collect waste in a suitable, compatible, and properly sealed container.[4] Ensure the
container is in good condition with no leaks.[4]

o Segregate from other incompatible wastes.[4]
2. Disposal of Contaminated Materials:

o Solid Waste: Sweep up any spilled solid material and place it into a suitable container for
disposal. Avoid creating dust.[1]

o Contaminated Labware: Chemically contaminated labware should be managed as
hazardous waste.[5]

» Empty Containers: Triple-rinse empty containers with an appropriate solvent. The rinsate
must be collected and treated as hazardous waste.[4] After thorough cleaning, the container
can be disposed of in the regular trash, with the chemical label completely removed or
defaced.[4][6]

3. Final Disposal:

e Do not dispose of ZINC13466751 down the drain or into the sewer system.[1][7] Zinc has
specific discharge limits and can be toxic to aquatic life.[7]

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural flow for the safe handling and disposal of
ZINC13466751.
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Safe Handling Protocol

Preparation:
- Verify Engineering Controls
- Don Personal Protective Equipment

'

Chemical Handling:

- Use in Fume Hood
- Avoid Dust Generation
- Keep Container Sealed

If Spill or Exposure Occurs

T
Emer&ency Procedures

Storage:
- Cool, Dry, Well-Ventilated Area Exposure Event
- Away from Incompatibles

When No Longer Needed

Disposal Protocol

Administer First Aid:

Waste Collection: - Inhalation: Fresh Air
- Label as 'Hazardous Waste' - Skin: Wash with Soap & Water
- Use Compatible, Sealed Container - Eyes: Flush with Water

- Ingestion: Rinse Mouth, Give Water

'

Seek Immediate Medical Attention

Segregate from
Incompatible Wastes

'

Final Disposal:
- Contact EHS Office
- Do Not Drain Dispose

Click to download full resolution via product page

Caption: Workflow for the safe handling, emergency response, and disposal of ZINC13466751.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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